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Compound of Interest

Compound Name: DNA Gyrase-IN-16

Cat. No.: B15565635

An In-depth Technical Guide to DNA Gyrase-IN-
16

For Researchers, Scientists, and Drug Development Professionals

Introduction

DNA Gyrase-IN-16, also identified as Compound 9 in the scientific literature, is a novel
synthetic molecule belonging to the 1,2,4-oxadiazole/pyrrolidine hybrid class of compounds. It
has emerged as a potent inhibitor of bacterial DNA gyrase and topoisomerase 1V, positioning it
as a compound of significant interest for the development of new antibacterial agents. This
document provides a comprehensive overview of its chemical structure, mechanism of action,
biological activity, and the experimental protocols used for its characterization.

Chemical Structure

DNA Gyrase-IN-16 is chemically designated as (S)-N-(m-tolyl)-2-(3-(thiophen-2-yl)-1,2,4-
oxadiazol-5-yl)pyrrolidine-1-carboxamide.

Canonical SMILES:CC1=CC=CC(=C1)NC(=0)N2CCC[C@H]2C3=NC(=NO3)C4=CC=CS4

InChl Key:InChl=1S/C18H18N402S/c1-13-3-2-4-14(11-13)19-17(23)22-10-6-9-16(22)18-20-
15(21-24-18)12-5-7-25-8-12/h2-5,7-8,11,16H,6,9-10H2,1H3,(H,19,23)/t16-/m0/s1
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Mechanism of Action: Inhibition of DNA Gyrase

DNA Gyrase-IN-16 exerts its antibacterial effect by targeting DNA gyrase, an essential
bacterial enzyme that introduces negative supercoils into DNA, a process crucial for DNA
replication and transcription.[1][2] The catalytic cycle of DNA gyrase involves the binding of
ATP, cleavage of a DNA segment (G-segment), passage of another DNA segment (T-segment)
through the break, and subsequent re-ligation of the G-segment.[1][2] DNA Gyrase-IN-16 is
proposed to inhibit the ATPase activity of the GyrB subunit of DNA gyrase, thereby preventing
the conformational changes required for DNA supercoiling.[1]
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Inhibition of DNA Gyrase ATPase Activity
DNA Gyrase Catalytic Cycle

Gyrase-DNA Complex ATP Binding |—> G-Segment Cleavage |—> T-Segment Passage |—>
DNA Gyrase-IN-16

' - Negatively
G-Segment Ligation |—> Supercoiled DNA
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DNA Gyrase Supercoiling Assay Workflow
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Experimental Workflow
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Minimum Inhibitory Concentration (MIC) Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What is the chemical structure of DNA Gyrase-IN-167].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565635#what-is-the-chemical-structure-of-dna-
gyrase-in-16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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